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Compound of Interest

Compound Name: 2-(3-Chloro-4-fluorophenyl)indole

Cat. No.: B158768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedural guidance for the safe handling and disposal of 2-
(3-Chloro-4-fluorophenyl)indole (CAS No: 1868-88-8). Adherence to these protocols is

essential for ensuring laboratory safety and environmental compliance. The primary disposal

route for this compound is dictated by its classification as a halogenated organic chemical.

Immediate Safety and Handling
Before handling or preparing for disposal, it is crucial to be aware of the known hazards

associated with 2-(3-Chloro-4-fluorophenyl)indole. This compound is classified as an irritant

and may cause an allergic skin reaction and serious eye irritation.[1]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile). Always refer to the glove

manufacturer for specific chemical compatibility.

Body Protection: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.
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The following table summarizes the key identification and disposal parameters for 2-(3-Chloro-
4-fluorophenyl)indole.

Parameter Information

Chemical Name 2-(3-Chloro-4-fluorophenyl)indole

CAS Number 1868-88-8[2][3]

Molecular Formula C₁₄H₉ClFN[3][4]

Physical Form Crystals or powder

Primary Hazard Irritant, potential skin sensitizer[1]

Waste Category Halogenated Organic Waste[5][6]

Incompatible Wastes
Non-halogenated solvents, strong acids/bases,

heavy metals, strong oxidizers[6][7]

Final Disposal Method
High-temperature incineration via a licensed

hazardous waste facility[5][8]

Step-by-Step Disposal Protocol
Disposal of 2-(3-Chloro-4-fluorophenyl)indole and materials contaminated with it must be

handled as regulated hazardous waste. Under no circumstances should this chemical be

disposed of down the drain.[9]

Experimental Workflow for Disposal

Waste Segregation:

Identify all waste streams containing 2-(3-Chloro-4-fluorophenyl)indole, including pure

compound, reaction mixtures, and contaminated materials (e.g., gloves, weigh boats,

absorbent pads).

This waste must be collected separately from non-halogenated organic waste.[5][6][7][9]

Keeping halogenated and non-halogenated waste streams separate is crucial for proper

disposal and can reduce disposal costs.[6][7]
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Container Selection:

Use a designated, chemically compatible hazardous waste container with a secure, tight-

fitting lid.[6][9]

The container must be in good condition and free of leaks or residues on the outside.

Waste Labeling:

Label the container with a "Hazardous Waste" tag before the first drop of waste is added.

[6][9]

The label must clearly identify the contents. Use the full chemical name, "2-(3-Chloro-4-
fluorophenyl)indole," and do not use abbreviations or chemical formulas.[9]

If the waste is a mixture, list all components and their approximate percentages.[7]

Waste Accumulation:

Add the waste to the designated container inside a chemical fume hood to minimize

inhalation exposure.

This includes any solvents (which must also be treated as halogenated waste) used to

rinse glassware that contained the compound.

Keep the waste container closed at all times except when actively adding waste.[6][7][9]

Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.

Ensure the container is stored in secondary containment to prevent spills.[6]

Store it away from incompatible materials such as acids, bases, and oxidizing agents.[9]

Final Disposal:
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Once the container is full or ready for pickup, contact your institution's Environmental

Health and Safety (EHS) department.

EHS will arrange for the collection and transport of the waste to a licensed facility for

proper disposal, typically via incineration.[5]

Spill Cleanup Procedure
In the event of a small spill, follow these steps:

Evacuate and Ventilate: Ensure the area is well-ventilated, and restrict access to the spill

area.

Wear PPE: Don all required personal protective equipment before cleanup.

Contain and Absorb: Cover the spill with an inert absorbent material (e.g., vermiculite, sand,

or commercial sorbent pads).

Collect Waste: Carefully sweep or scoop the absorbed material into a designated hazardous

waste container.

Decontaminate: Clean the spill area with an appropriate solvent and then soap and water. All

materials used for cleanup (pads, gloves, etc.) must be placed in the sealed hazardous

waste container.[6][9]

Label and Dispose: Label the container as "Spill Debris containing 2-(3-Chloro-4-
fluorophenyl)indole" and manage it as halogenated organic waste for EHS pickup.[6]

Disposal Decision Pathway
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Step 1: Classification & Segregation

Step 2: Containment & Labeling

Step 3: Accumulation & Storage

Step 4: Final Disposal

Generate Waste:
2-(3-Chloro-4-fluorophenyl)indole

or Contaminated Material

Is the compound halogenated?

Yes
(Contains Cl and F)

  

Select a designated
'Halogenated Organic Waste'

container.

Label container with:
1. 'Hazardous Waste'

2. Full Chemical Name(s)
3. Date

Add waste to container
in a fume hood.

Keep container closed.

Store in a designated
Satellite Accumulation Area (SAA)

with secondary containment.

Contact Environmental
Health & Safety (EHS)

for pickup.

Final Disposal Route:
Regulated High-Temperature

Incineration

Click to download full resolution via product page

Caption: Disposal workflow for 2-(3-Chloro-4-fluorophenyl)indole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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